85-54-1

2-(4-Chloro-3-nitrobenzoyl)benzoic acid

In Stock

• CAS RN:
• 85-54-1

• Formula:
• C14H8ClNO5

• InChI:
• InChI=1S/C14H8ClNO5/c15-11-6-5-8(7-12(11)16(20)21)13(17)9-3-1-2-4-10(9)14(18)19/h1-7H,(H,18,19)

• InChIKey:
• RITAQDHCJBLSSL-UHFFFAOYSA-N

• 2-(4-Chloro-3-nitrobenzoyl)benzoic Acid is an intermediate used in the synthesis of indanthrone derivatives. It is related to Chlorthalidone.
  
  

1,2,3,4-Tetrachloro-5-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 97985-54-1

• Formula:
• C7HCl4F3

• InChI:
• InChI=1S/C7HCl4F3/c8-3-1-2(7(12,13)14)4(9)6(11)5(3)10/h1H

• InChIKey:
• PVRJKVZQZVDIQH-UHFFFAOYSA-N

• 1,2,3,4-Tetrachloro-5-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C7HCl4F3 and its molecular weight is 283.9 g/mol. The purity is usually 95%.

Lys-ala-ala

Usually In Stock

• CAS RN:
• 34385-54-1

• Formula:
• C12H24N4O4

• InChI:
• InChI=1S/C12H24N4O4/c1-7(10(17)16-8(2)12(19)20)15-11(18)9(14)5-3-4-6-13/h7-9H,3-6,13-14H2,1-2H3,(H,15,18)(H,16,17)(H,19,20)/t7-,8-,9-/m0/s1

• InChIKey:
• FZIJIFCXUCZHOL-CIUDSAMLSA-N

• Lys-Ala-Ala is an oligopeptide.

N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-4-chlorobenzamide

In Stock

• CAS RN:
• 372185-54-1

• Formula:
• C21H23ClN2OS

• InChI:
• InChI=1S/C21H23ClN2OS/c1-12-18(21-9-13-6-14(10-21)8-15(7-13)11-21)23-20(26-12)24-19(25)16-2-4-17(22)5-3-16/h2-5,13-15H,6-11H2,1H3,(H,23,24,25)

• InChIKey:
• VQUNSKIYPCBRKJ-UHFFFAOYSA-N

• N-[4-(1-adamantyl)-5-methyl-1,3-thiazol-2-yl]-4-chlorobenzamide is a useful research compound. Its molecular formula is C21H23ClN2OS and its molecular weight is 386.94. The purity is usually 95%.

N-(2-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393785-54-1

• Formula:
• C19H17N5O

• InChI:
• InChI=1S/C19H17N5O/c1-2-25-17-11-7-6-10-16(17)23-18-15-12-22-24(19(15)21-13-20-18)14-8-4-3-5-9-14/h3-13H,2H2,1H3,(H,20,21,23)

• InChIKey:
• XIRNXCDCPDXGRH-UHFFFAOYSA-N

• N-(2-ethoxyphenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C19H17N5O and its molecular weight is 331.379. The purity is usually 95%.

4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-iodobutyrophenone

In Stock

• CAS RN:
• 898785-54-1

• Formula:
• C16H21IO3

• InChI:
• InChI=1S/C16H21IO3/c1-16(2)10-19-15(20-11-16)9-5-8-14(18)12-6-3-4-7-13(12)17/h3-4,6-7,15H,5,8-11H2,1-2H3

• InChIKey:
• WMLGNMBISXCWPW-UHFFFAOYSA-N

• 4-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-iodobutyrophenone is a useful research compound. Its molecular formula is C16H21IO3 and its molecular weight is 388.24 g/mol. The purity is usually 95%.

4-(S)-Hydroxypyrrolidinylavanafil

Usually In Stock

• CAS RN:
• 330785-54-1

• Formula:
• C23H26ClN7O4

• InChI:
• InChI=1S/C23H26ClN7O4/c1-35-19-4-3-14(7-18(19)24)9-27-21-17(22(34)28-11-20-25-5-2-6-26-20)10-29-23(30-21)31-12-16(33)8-15(31)13-32/h2-7,10,15-16,32-33H,8-9,11-13H2,1H3,(H,28,34)(H,27,29,30)/t15-,16-/m0/s1

• InChIKey:
• STICMRYZQZNHAV-HOTGVXAUSA-N

• 4-(S)-Hydroxypyrrolidinylavanafil, also known as 4-(S)-Hydroxypyrrolidinylavanafil, is a useful research compound. Its molecular formula is C23H26ClN7O4 and its molecular weight is 499.956. The purity is usually 95%.

1-(4-Chloro-6-methylpyrimidin-2-yl)azetidine-3-carboxylic acid

Usually In Stock

• CAS RN:
• 1289385-54-1

• Formula:
• C9H10ClN3O2

• InChI:
• InChI=1S/C9H10ClN3O2/c1-5-2-7(10)12-9(11-5)13-3-6(4-13)8(14)15/h2,6H,3-4H2,1H3,(H,14,15)

• InChIKey:
• WBVPBUYLOGJZGL-UHFFFAOYSA-N

• 1-(4-Chloro-6-methylpyrimidin-2-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H10ClN3O2 and its molecular weight is 227.65. The purity is usually 95%.

N-methyl-2-((1-(2-(naphthalen-1-yl)acetyl)piperidin-4-yl)sulfonyl)acetamide

In Stock

• CAS RN:
• 1797085-54-1

• Formula:
• C20H24N2O4S

• InChI:
• InChI=1S/C20H24N2O4S/c1-21-19(23)14-27(25,26)17-9-11-22(12-10-17)20(24)13-16-7-4-6-15-5-2-3-8-18(15)16/h2-8,17H,9-14H2,1H3,(H,21,23)

• InChIKey:
• ZUZDUSOTJAJVBF-UHFFFAOYSA-N

• N-methyl-2-((1-(2-(naphthalen-1-yl)acetyl)piperidin-4-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C20H24N2O4S and its molecular weight is 388.48. The purity is usually 95%.

Ethyl 4-amino-3-(difluoromethoxy)benzoate

Usually In Stock

• CAS RN:
• 2248285-54-1

• Formula:
• C10H11F2NO3

• InChI:
• InChI=1S/C10H11F2NO3/c1-2-15-9(14)6-3-4-7(13)8(5-6)16-10(11)12/h3-5,10H,2,13H2,1H3

• InChIKey:
• PMPTXESSNHYXLV-UHFFFAOYSA-N

• Ethyl 4-amino-3-(difluoromethoxy)benzoate is a useful research compound. Its molecular formula is C10H11F2NO3 and its molecular weight is 231.199. The purity is usually 95%.

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

Usually In Stock

• CAS RN:
• 2379985-54-1

• Formula:
• C17H16FN3O4

• InChI:
• InChI=1S/C17H16FN3O4/c18-12-3-5-13(6-4-12)21-8-11(7-15(21)22)17(23)24-9-14-19-16(20-25-14)10-1-2-10/h3-6,10-11H,1-2,7-9H2

• InChIKey:
• SOUBPOPSPPJHKW-UHFFFAOYSA-N

• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl 1-(4-fluorophenyl)-5-oxopyrrolidine-3-carboxylate is a useful research compound. Its molecular formula is C17H16FN3O4 and its molecular weight is 345.33. The purity is usually 95%.

N-[2-(5-hydroxy-2-methyl-1H-indol-3-yl)ethyl]-2-methoxyacetamide

In Stock

• CAS RN:
• 1292285-54-1

• Formula:
• C14H18N2O3

• InChI:
• InChI=1S/C14H18N2O3/c1-9-11(5-6-15-14(18)8-19-2)12-7-10(17)3-4-13(12)16-9/h3-4,7,16-17H,5-6,8H2,1-2H3,(H,15,18)

• InChIKey:
• YBXBWBBVLXZQBJ-UHFFFAOYSA-N

• SPRi 3 is an inhibitor of sepiapterin reductase (SPR), an enzyme that catalyzes the formation of tetrahydrobiopterin (BH4), with IC50 values of 62 and 14 nM for the recombinant human and rat enzymes, respectively. It is selective for SPR over GTP cyclohydroxylase 1 (GCH1) in primary mouse dorsal root ganglia sensory neurons at 10 µM. SPRi 3 (50 µM) inhibits proliferation of anti-CD3 and anti-CD28 antibody-stimulated isolated human peripheral blood mononuclear cells (PBMCs) or CD4+ T cells. Intraperitoneal administration of SPRi 3 (300 mg/kg) decreases brain BH4 levels and reduces mechanical allodynia in mouse models of peripheral neuropathy induced by spared nerve injury (SNI) or chronic constriction injury (CCI). It also decreases macrophage infiltration and thermal hyperalgesia in the inflamed joints of a mouse model of rheumatoid arthritis induced by complete Freund's ad...